Cas no 1805408-55-2 (Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate
• CAS No: 1805408-55-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4865979
• Update Time: 2025-06-12

Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate

• Inchi： 1S/C9H7ClF3NO2/c1-16-6(15)3-4-2-5(11)14-8(7(4)10)9(12)13/h2,9H,3H2,1H3
• InChI Key： SFJOJIKECTZPRU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate

Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS No. 1805408-55-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS No. 1805408-55-2) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and a chloro substituent makes this compound particularly valuable for medicinal chemists seeking to develop novel therapeutic agents with enhanced metabolic stability and improved pharmacokinetic profiles.

The compound's molecular structure, featuring a pyridine core substituted with a methyl ester group, a chloro atom at the 3-position, and a difluoromethyl group at the 2-position, endows it with distinct electronic and steric properties. These features are instrumental in modulating the reactivity and binding affinity of the resulting drug candidates. In recent years, the demand for fluorinated pyridines in drug development has surged, driven by their ability to improve lipophilicity, reduce metabolic degradation, and enhance binding interactions with biological targets.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate in constructing complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at specific positions of the pyridine ring, enabling the rapid assembly of structurally diverse libraries. These techniques have been particularly effective in fragment-based drug design approaches, where small pharmacophores are linked together to form potent inhibitors.

The role of fluorine atoms in medicinal chemistry is well-documented, with their incorporation often leading to significant improvements in drug efficacy and safety. The electron-withdrawing nature of fluorine enhances the metabolic stability of drug molecules by preventing unwanted hydrolysis or oxidation. Additionally, fluorinated compounds frequently exhibit greater selectivity for biological targets, minimizing off-target effects and reducing side adverse effects.

In the context of oncology research, Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate has been utilized as a building block for developing kinase inhibitors targeting critical pathways involved in cancer progression. Kinases are enzymes that play a pivotal role in cell signaling networks, and their dysregulation is often associated with tumor growth and metastasis. By designing inhibitors that selectively bind to these kinases, researchers aim to disrupt aberrant signaling pathways and induce apoptosis in cancer cells.

Moreover, the compound's structural motif has found applications in the development of antiviral agents. The unique combination of substituents enhances its ability to interact with viral proteases and polymerases, inhibiting replication and spreading of viruses. This has been particularly relevant in the ongoing effort to develop treatments for emerging infectious diseases.

The synthesis of Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced catalytic systems have been developed to streamline these processes while maintaining high yields and purity standards. For instance, palladium-catalyzed C-H activation has enabled direct functionalization of unactivated carbon-hydrogen bonds, reducing the need for pre-functionalized starting materials.

The compound's stability under various storage conditions is another critical factor that makes it attractive for industrial applications. Its resistance to degradation ensures consistent quality throughout the synthesis process, minimizing batch-to-batch variability. This reliability is essential for large-scale pharmaceutical production where consistency is paramount.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-6-fluoropyridine-4-acetate (CAS No. 1805408-55-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, this compound will undoubtedly remain at the forefront of drug discovery efforts.